Cas no 37914-87-7 (Guanidine,N,N'''-(dithiodi-2,1-ethanediyl)bis[N-ethyl-, dihydrobromide (9CI))

• Product Name: Guanidine,N,N'''-(dithiodi-2,1-ethanediyl)bis[N-ethyl-, dihydrobromide (9CI)
• CAS No: 37914-87-7
• MF: C₁₀H₂₆Br₂N₆S₂
• MW: 454.291636943817
• CID: 313037
• PubChem ID: 216942
• Update Time: 2025-04-19

Guanidine,N,N'''-(dithiodi-2,1-ethanediyl)bis[N-ethyl-, dihydrobromide (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-[2-[2-[carbamimidoyl(ethyl)amino]ethyldisulfanyl]ethyl]-1-ethylguanidine,dihydrobromide
• Guanidine, N,N'''-(dithiodi-2,1-ethanediyl)bis(N-ethyl-, dihydrobromide
• N,N'''-(Dithiodi-2,1-ethanediyl)bis(N-ethylguanidine) dihydrobromide
• DTXSID90191350
• 1-[2-[2-(carbamimidoylethylamino)ethyldisulfanyl]ethyl]-1-ethyl-guan idine dihydrobromide
• 37914-87-7
• Guanidine,N,N'''-(dithiodi-2,1-ethanediyl)bis[N-ethyl-, dihydrobromide (9CI)

• Inchi： 1S/C10H24N6S2.2BrH/c1-3-15(9(11)12)5-7-17-18-8-6-16(4-2)10(13)14;;/h3-8H2,1-2H3,(H3,11,12)(H3,13,14);2*1H
• InChI Key： OFNMNCMQFIWRPR-UHFFFAOYSA-N
• SMILES： Br.Br.S(CCN(C(=N)N)CC)SCCN(C(=N)N)CC

Computed Properties

• Exact Mass: 452.00298
• Monoisotopic Mass: 452.00271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 235
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157Ų

Experimental Properties

• PSA: 106.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines